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Compound of Interest

Compound Name: 4-Chloro-5-nitropyrimidin-2-amine

Cat. No.: B170380 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Chloro-5-nitropyrimidin-
2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the key physicochemical properties

of 4-Chloro-5-nitropyrimidin-2-amine, a heterocyclic compound of interest in medicinal

chemistry and drug discovery. Due to the limited availability of specific experimental data for

this exact molecule in publicly accessible literature, this document presents a compilation of

predicted values and data for structurally similar compounds to serve as a reference point.

Furthermore, it details standardized experimental protocols for the determination of crucial

physicochemical parameters, including melting point, solubility, pKa, and logP. These

methodologies are accompanied by workflow diagrams to facilitate their implementation in a

laboratory setting.

Introduction
4-Chloro-5-nitropyrimidin-2-amine belongs to the pyrimidine class of heterocyclic

compounds, which are core structures in numerous biologically active molecules, including

nucleobases and various therapeutic agents. The substituents on the pyrimidine ring—a chloro

group at position 4, a nitro group at position 5, and an amine group at position 2—are expected

to significantly influence its chemical reactivity, physical properties, and potential biological
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activity. Accurate characterization of its physicochemical properties is a critical first step in the

drug development pipeline, impacting formulation, pharmacokinetics, and pharmacodynamics.

Physicochemical Properties
While specific experimental data for 4-Chloro-5-nitropyrimidin-2-amine is not readily

available, data for the isomeric compound, 2-Chloro-5-nitropyrimidin-4-amine, and a related

compound, 4,6-Dichloro-5-nitropyrimidin-2-amine, can provide valuable insights. It is crucial to

note that these values are for comparative purposes only and experimental determination for

the title compound is highly recommended.

Table 1: Physicochemical Data for 4-Chloro-5-nitropyrimidin-2-amine and Related

Compounds

Property

4-Chloro-5-
nitropyrimidin-2-
amine
(Predicted/Not
Found)

2-Chloro-5-
nitropyrimidin-4-
amine[1][2]

4,6-Dichloro-5-
nitropyrimidin-2-
amine[3]

Molecular Formula C₄H₃ClN₄O₂ C₄H₃ClN₄O₂ C₄H₂Cl₂N₄O₂

Molecular Weight 174.55 g/mol 174.55 g/mol 208.99 g/mol

Melting Point Not Found 221-226 °C Not Found

Boiling Point Not Found
446 °C at 760 mmHg

(Predicted)
Not Found

Solubility Not Found
Slightly soluble in

water
Not Found

pKa Not Found
-1.22 ± 0.10

(Predicted)
Not Found

logP Not Found 0.6204 1.2738

Experimental Protocols
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The following sections detail standardized experimental procedures for the determination of

key physicochemical properties.

Melting Point Determination
The melting point is a fundamental physical property used for identification and purity

assessment of a solid compound.[4]

Methodology:

Sample Preparation: A small amount of the dry, crystalline compound is packed into a

capillary tube.[5][6] The tube is tapped to ensure the sample is tightly packed at the bottom.

[5][6]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube.

Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute, to

ensure accurate measurement.[5]

Observation: The temperatures at which the substance begins to melt and when it becomes

completely liquid are recorded as the melting point range.[7] A sharp melting point range

(0.5-1.0 °C) is indicative of a pure compound.

Sample Preparation:
Pack dry sample into a capillary tube

Apparatus Setup:
Place capillary tube in melting point apparatus

Insert Heating:
Heat at a controlled rate (1-2 °C/min)

Start Observation & Recording:
Record the temperature range from first melting to complete liquefaction

Observe

Sample Preparation:
Add known mass of solute to a known volume of solvent

Equilibration:
Agitate at constant temperature

Phase Separation:
Filter or centrifuge to remove undissolved solid

Analysis:
Determine concentration of solute in the supernatant (e.g., by HPLC, UV-Vis)

Calculation:
Express solubility (e.g., in mg/mL)

Solution Preparation:
Prepare a solution of the compound at a known concentration

Titration:
Incrementally add a strong acid or base while monitoring pH

Data Collection:
Record pH after each addition of titrant

Data Analysis:
Plot pH vs. volume of titrant to generate a titration curve

pKa Determination:
Identify the pH at the half-equivalence point

Solvent Preparation:
Mutually saturate n-octanol and water

Partitioning:
Dissolve compound and shake the two phases together

Phase Separation:
Allow layers to separate (centrifuge if necessary)

Concentration Analysis:
Measure compound concentration in both phases

Calculation:
logP = log([Compound]octanol / [Compound]aqueous)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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